Cas no 148312-49-6 (3-Azetidinone,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-)

3-Azetidinone,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- structure
148312-49-6 structure
Product Name:3-Azetidinone,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
CAS No:148312-49-6
MF:C12H15N5O
MW:245.280401468277
CID:205999
PubChem ID:3073373
Update Time:2025-04-19

3-Azetidinone,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinone,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
    • 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-one
    • 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-3-azetidinone
    • 3-Azetidinone, 1-(4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-
    • 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-on e
    • 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)azetidin-3-one
    • DTXSID70163959
    • 148312-49-6
    • Inchi: 1S/C12H15N5O/c18-9-5-17(6-9)12-15-10(7-1-2-7)14-11(16-12)13-8-3-4-8/h7-8H,1-6H2,(H,13,14,15,16)
    • InChI Key: KTDIVPQKCJMTIJ-UHFFFAOYSA-N
    • SMILES: O=C1CN(C1)C1N=C(N=C(C2CC2)N=1)NC1CC1

Computed Properties

  • Exact Mass: 245.12785
  • Monoisotopic Mass: 245.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • Density: 1.541
  • Boiling Point: 508.3°Cat760mmHg
  • Flash Point: 261.2°C
  • Refractive Index: 1.753
  • PSA: 71.01
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